N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide
Description
This compound features a thiazole core substituted at position 2 with a 4-methoxyphenyl group and at position 4 with a methylacetamide linker. The acetamide moiety connects to a pyrimidin-6-one ring, which is further substituted at position 4 with a thiophen-2-yl group.
Properties
IUPAC Name |
N-[[2-(4-methoxyphenyl)-1,3-thiazol-4-yl]methyl]-2-(6-oxo-4-thiophen-2-ylpyrimidin-1-yl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O3S2/c1-28-16-6-4-14(5-7-16)21-24-15(12-30-21)10-22-19(26)11-25-13-23-17(9-20(25)27)18-3-2-8-29-18/h2-9,12-13H,10-11H2,1H3,(H,22,26) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTNNUPHEMEIOM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NC(=CS2)CNC(=O)CN3C=NC(=CC3=O)C4=CC=CS4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
438.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide is a complex organic compound with significant potential in medicinal chemistry. Its unique structural features, including a thiazole ring, a pyrimidine moiety, and a methoxyphenyl group, suggest various biological activities that warrant detailed exploration.
Chemical Structure and Properties
The compound's molecular formula is , with a molecular weight of 438.5 g/mol. The presence of nitrogen, oxygen, sulfur, and carbon atoms within its structure contributes to its biological activity. The specific arrangement of these atoms allows for interactions with various biological targets.
| Property | Value |
|---|---|
| Common Name | N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide |
| CAS Number | 1251697-50-3 |
| Molecular Formula | C21H18N4O3S2 |
| Molecular Weight | 438.5 g/mol |
Biological Activity Overview
Research indicates that compounds similar to N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide exhibit antimicrobial and anticancer properties. The thiazole and pyrimidine components are particularly noted for their roles in various pharmacological activities.
Antimicrobial Activity
Studies have shown that thiazole derivatives demonstrate significant antimicrobial effects. For instance, benzothiazole derivatives have been reported to exhibit anti-tubercular activity with IC values in the low micromolar range. This suggests that the compound may also possess similar properties due to its structural similarities.
Anticancer Activity
The anticancer potential of thiazole-containing compounds has been extensively documented. Research indicates that certain thiazole derivatives can inhibit cancer cell proliferation effectively. For example, compounds with thiazole rings have shown cytotoxicity against various cancer cell lines, with IC values often below those of standard chemotherapeutic agents like doxorubicin .
The biological activity of N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide can be attributed to its ability to interact with specific biological targets:
- Protein Binding : Molecular docking studies suggest that this compound may bind effectively to proteins involved in cancer progression and microbial resistance.
- Enzyme Inhibition : The compound may inhibit enzymes critical to the survival of pathogens or cancer cells, thereby reducing their viability.
- Cell Cycle Disruption : Some studies indicate that thiazole derivatives can induce apoptosis in cancer cells by disrupting the cell cycle.
Case Studies and Research Findings
Several studies have investigated the biological activities of similar compounds:
- Antitumor Activity : A study on thiazole-integrated pyrrolidin derivatives showed promising results against tumor cell lines, indicating that modifications in the thiazole structure can enhance anticancer efficacy .
- Antimicrobial Studies : Research on thiazole derivatives has demonstrated effectiveness against Gram-positive bacteria, reinforcing the potential of N-((2-(4-methoxyphenyl)thiazol-4-yl)methyl)-2-(6-oxo-4-(thiophen-2-yl)pyrimidin-1(6H)-yl)acetamide as an antimicrobial agent .
- Pharmacokinetics : Understanding the pharmacokinetic profile is crucial for evaluating the therapeutic potential of this compound. Studies suggest favorable solubility and bioavailability due to its methoxy substitution.
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes structural and functional comparisons between the target compound and key analogs:
Key Observations:
Structural Diversity: The target compound’s thiazole-pyrimidinone scaffold is distinct from fused systems like thiazolo-pyridazine or thieno-pyrimidine . These fused cores may confer rigidity and enhance target selectivity. Linkage Variations: Sulfanyl (S–C) and thioether (S–CH₂) linkages in analogs contrast with the target’s methylene (–CH₂–) bridge, which could affect conformational flexibility and pharmacokinetics.
Substituent Effects :
- 4-Methoxyphenyl : Present in both the target compound and , this group increases lipophilicity and may enhance blood-brain barrier penetration.
- Thiophen-2-yl : Shared with , this substituent likely engages in π-π interactions with aromatic residues in enzyme active sites.
- Chlorophenyl/Isopropyl : Electron-withdrawing (Cl) or bulky (isopropyl) groups in may influence steric hindrance and binding affinity.
Synthetic Routes :
- The target compound’s acetamide linkage is analogous to methods in , where alkylation of thiopyrimidines with chloroacetamides is employed.
- Acylation strategies using chloroacetyl chloride (as in ) are common for introducing acetamide groups in thiazole derivatives.
Research Findings and Implications
- Kinase Inhibition: Analogs like 2-((3-(4-Methoxybenzyl)-4-oxo-3,4-dihydropyrimidin-2-yl)thio)-N-(6-(trifluoromethyl)benzo[d]thiazol-2-yl)acetamide (20) exhibit CK1 inhibition, suggesting the target compound’s pyrimidinone-thiophene system may similarly target kinase ATP-binding pockets .
- Synthetic Scalability: Evidence from supports scalable alkylation reactions for pyrimidinone-thiazole hybrids, though purification challenges may arise due to byproduct formation (e.g., ).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
